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Compound of Interest

Compound Name:
7-Bromo-2-ethyloxazolo[4,5-

c]pyridine

Cat. No.: B597602 Get Quote

Disclaimer: Specific handling, storage, and biological data for 7-Bromo-2-ethyloxazolo[4,5-
c]pyridine are not readily available in public literature. The following information is based on

data from closely related compounds, such as 7-Bromo-2-methyloxazolo[4,5-c]pyridine and

other bromo-pyridine derivatives, as well as general laboratory safety guidelines. Researchers

should handle this compound with caution and perform a thorough risk assessment before use.

Introduction
7-Bromo-2-ethyloxazolo[4,5-c]pyridine is a heterocyclic organic compound. Based on the

known biological activities of similar oxazolo[4,5-c]pyridine scaffolds, this compound is of

interest to researchers in medicinal chemistry and drug discovery.[1] Derivatives of this

structural class have been investigated for their potential as anticancer, antiviral, and

immunomodulatory agents.[2][3][4] The oxazolo[4,5-c]pyridine core is structurally similar to

purine bases, suggesting potential interactions with a variety of biological targets.[4][5]

Chemical and Physical Properties
Quantitative data for 7-Bromo-2-ethyloxazolo[4,5-c]pyridine is not available. The table below

summarizes data for the closely related compound, 7-Bromo-2-methyloxazolo[4,5-c]pyridine,

for reference.
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Property
Value (for 7-Bromo-2-
methyloxazolo[4,5-
c]pyridine)

Reference

Molecular Formula C₇H₅BrN₂O [6]

Molecular Weight 213.03 g/mol [6]

Purity ≥97% [6]

Storage Temperature Room Temperature [6]

SMILES
CC1=NC2=C(O1)C(Br)=CN=C

2
[6]

CAS Number 116081-17-5 [6]

Safety and Handling
Warning: Based on data for similar compounds, 7-Bromo-2-ethyloxazolo[4,5-c]pyridine is

expected to be harmful if swallowed, cause skin irritation, and cause serious eye irritation.[7] It

may also cause respiratory irritation.[7]

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: Wear a laboratory coat, long pants, and closed-toe shoes.

Respiratory Protection: Use in a well-ventilated area, preferably in a chemical fume hood. If

dust or aerosols are generated, a NIOSH-approved respirator may be necessary.

General Handling Precautions
Avoid contact with skin, eyes, and clothing.[8]

Do not breathe dust, fumes, gas, mist, vapors, or spray.
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Wash hands thoroughly after handling.

Keep away from heat, sparks, and open flames.[8]

Handle in accordance with good industrial hygiene and safety practices.

Storage
Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated

place.[9][10]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong

bases.[8][10]

Experimental Protocols
Preparation of Stock Solutions
The solubility of 7-Bromo-2-ethyloxazolo[4,5-c]pyridine has not been experimentally

determined. Based on similar compounds, it is expected to be soluble in organic solvents such

as dimethyl sulfoxide (DMSO) and ethanol.[11]

Protocol for Preparing a 10 mM Stock Solution in DMSO:

Weighing: Accurately weigh a precise amount of 7-Bromo-2-ethyloxazolo[4,5-c]pyridine in

a suitable vial. For example, to prepare 1 mL of a 10 mM solution, weigh out X mg (where X

= 10 mmol/L * 1 mL * Molecular Weight in g/mol ).

Solubilization: Add the appropriate volume of anhydrous DMSO to the vial.

Mixing: Vortex or sonicate the solution until the compound is completely dissolved. Gentle

heating may be applied if necessary, but stability at elevated temperatures should be

considered.

Storage: Store the stock solution at -20°C or -80°C for long-term storage. Aliquot to avoid

repeated freeze-thaw cycles.

General Protocol for In Vitro Biological Assays
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This protocol provides a general workflow for testing the biological activity of the compound on

cultured cells.

Cell Seeding: Plate cells in a suitable multi-well plate at a predetermined density and allow

them to adhere overnight.

Compound Treatment: Prepare serial dilutions of the 7-Bromo-2-ethyloxazolo[4,5-
c]pyridine stock solution in the appropriate cell culture medium. The final concentration of

the solvent (e.g., DMSO) should be kept constant across all treatments and should not

exceed a level that affects cell viability (typically ≤ 0.5%).

Incubation: Remove the old medium from the cells and add the medium containing the

compound dilutions. Incubate the cells for the desired period (e.g., 24, 48, or 72 hours).

Assay: Perform the desired biological assay, such as a cell viability assay (e.g., MTT,

CellTiter-Glo), apoptosis assay, or a specific functional assay related to the hypothesized

target.

Data Analysis: Analyze the results and determine the activity of the compound, for example,

by calculating the IC₅₀ value.

Potential Applications in Drug Discovery
The oxazolo[4,5-c]pyridine scaffold is a "privileged structure" in medicinal chemistry due to its

presence in various biologically active compounds.[5] Research on similar heterocyclic

compounds suggests potential applications in the following areas:

Anticancer Agents: Many pyridine-containing heterocycles have been developed as

anticancer drugs.[12] Oxazolo[5,4-d]pyrimidine derivatives, which are structurally related,

have shown cytotoxic activity against various cancer cell lines.[4][13]

Antiviral Agents: Some 7-amino-oxazolo[5,4-d]pyrimidine derivatives have demonstrated

antiviral activity, for instance, against human herpes virus type-1.[2][3]

Kinase Inhibitors: The pyridine scaffold is a common feature in kinase inhibitors.[14] Given

the structural similarities, 7-Bromo-2-ethyloxazolo[4,5-c]pyridine could be explored for its

potential to inhibit specific kinases involved in disease signaling pathways.
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Visualizations

General Workflow for Handling 7-Bromo-2-ethyloxazolo[4,5-c]pyridine

Preparation

Handling

Experimentation

Cleanup & Disposal

Perform Risk Assessment

Don Personal Protective Equipment (PPE)

Weigh Compound in Fume Hood

Prepare Stock Solution (e.g., in DMSO)

Prepare Working Dilutions

Treat Cells/Perform Assay

Decontaminate Work Area

Dispose of Waste According to Regulations

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b597602?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b597602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for safe handling of 7-Bromo-2-ethyloxazolo[4,5-c]pyridine.
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Caption: Potential applications of oxazolo[4,5-c]pyridine derivatives in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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